2,6-dichloro-N-{8-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl}pyridine-3-carboxamide

• IUPAC Name: 2,6-dichloro-N-(8-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H14Cl2N4O/c1-12-6-5-11-26-18(12)24-16(13-7-3-2-4-8-13)19(26)25-20(27)14-9-10-15(21)23-17(14)22/h2-11H,1H3,(H,25,27)
• InChI Key: HYMZJHGTHQXUHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2NC(=O)C3=C(N=C(C=C3)Cl)Cl)C4=CC=CC=C4
• Molecular Formula: C20H14Cl2N4O
• Molecular Weight: 397.3 g/mol

Description

This compound belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties. Some synthetic drugs that contain this imidazo[1,2-a]pyridine have been commercialized.

Synthesis Analysis

A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed. This involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. The important features of this method are that it is reasonably fast, very clean, high yielding, simple workup, and environmentally benign.

Chemical Reactions Analysis

The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. These compounds were also synthesized by using solid support catalysts.

Future Directions

The development of more efficient methods for the synthesis of imidazo[1,2-a]pyridines, particularly considering today’s environmental concerns combined with economic aspects, is an urgent task. Microwave-assisted organic reactions using dry media have attracted much interest because of the simplicity in operation, greater selectivity, and rapid synthesis of a variety of heterocyclic compounds.